Cas no 1805288-65-6 (5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1805288-65-6
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4878714
• Update Time: 2025-09-22

5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C8H4ClF2N3O2/c9-1-4-3-13-8(14(15)16)6(7(10)11)5(4)2-12/h3,7H,1H2
• InChI Key： SAFDGWBUZAYCNM-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C(F)F)=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine

Introduction to 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine (CAS No. 1805288-65-6)

5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805288-65-6, belongs to the class of nitropyridines, which are known for their versatile applications in medicinal chemistry. The structural features of this molecule, including the presence of a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, contribute to its unique reactivity and potential utility in synthetic chemistry.

The chloromethyl group in the molecular structure of 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine serves as a reactive handle for further functionalization. This feature allows chemists to incorporate additional groups or linkages, making it a valuable intermediate in the synthesis of more complex molecules. The cyano group, on the other hand, introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethyl substituent is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in nitropyridines as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that nitropyridines can exhibit properties ranging from antimicrobial to anticancer effects. The specific arrangement of functional groups in 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine positions it as a promising candidate for further exploration in drug discovery. Researchers have leveraged its structural motifs to develop novel compounds with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The nitro group in the pyridine ring can be exploited to interact with the active site of kinases, while the other substituents can be tailored to optimize binding interactions. Preliminary computational studies suggest that modifications around the chloromethyl, cyano, and difluoromethyl positions could lead to potent inhibitors with improved pharmacokinetic profiles.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides and pesticides. The structural complexity of 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine allows for the creation of derivatives with specific modes of action against pests and weeds. By carefully selecting substituents and optimizing reaction conditions, chemists can develop compounds that are both effective and environmentally friendly.

Advances in synthetic methodologies have made it increasingly feasible to explore the full potential of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have opened new avenues for functionalization. These methods enable the introduction of additional functional groups with precision, allowing for the creation of libraries of derivatives for high-throughput screening.

The biological evaluation of 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine has revealed several interesting properties. In vitro studies have shown that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Additionally, it has demonstrated activity against bacterial strains resistant to conventional antibiotics. These findings underscore the importance of exploring novel scaffolds like nitropyridines for addressing unmet medical needs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry is essential for monitoring reaction progress and confirming structural integrity. These tools provide valuable insights into reaction mechanisms and help refine synthetic routes for scalability.

The environmental impact of using 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine as an intermediate must also be considered. Efforts are underway to develop greener synthetic protocols that minimize waste and reduce energy consumption. By incorporating principles from sustainable chemistry, researchers can ensure that the production of this compound is both efficient and environmentally responsible.

In conclusion, 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)-2-nitropyridine (CAS No. 1805288-65-6) represents a fascinating molecule with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.